2-[(4-bromobenzyl)thio]-N-(2,4-dichlorobenzyl)acetamide

• IUPAC Name: 2-[(4-bromophenyl)methylsulfanyl]-N-[(2,4-dichlorophenyl)methyl]acetamide
• InChI: InChI=1S/C16H14BrCl2NOS/c17-13-4-1-11(2-5-13)9-22-10-16(21)20-8-12-3-6-14(18)7-15(12)19/h1-7H,8-10H2,(H,20,21)
• InChI Key: FZZSIROFGHHXOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSCC(=O)NCC2=C(C=C(C=C2)Cl)Cl)Br
• Molecular Formula: C16H14BrCl2NOS
• Molecular Weight: 419.2 g/mol

Description

2-[(4-bromobenzyl)thio]-N-(2,4-dichlorobenzyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties.

Mechanism of Action

The mechanism of action of 2-[(4-bromobenzyl)thio]-N-(2,4-dichlorobenzyl)acetamide involves the inhibition of tubulin polymerization, which is necessary for cell division. This leads to the disruption of microtubule formation, resulting in cell cycle arrest and ultimately apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, this compound has also been found to exhibit anti-inflammatory and anti-angiogenic effects. It has been shown to inhibit the production of inflammatory cytokines and reduce the formation of new blood vessels, which are necessary for tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-bromobenzyl)thio]-N-(2,4-dichlorobenzyl)acetamide in lab experiments is its potent anti-tumor activity. However, one limitation is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

Future research on 2-[(4-bromobenzyl)thio]-N-(2,4-dichlorobenzyl)acetamide could focus on improving its solubility and bioavailability, as well as investigating its potential use in combination with other anti-cancer therapies. Additionally, further studies could explore its anti-inflammatory and anti-angiogenic properties for potential use in treating other diseases.

Scientific Research Applications

2-[(4-bromobenzyl)thio]-N-(2,4-dichlorobenzyl)acetamide has been studied for its potential pharmacological properties, particularly in the field of cancer research. Studies have shown that this compound exhibits anti-tumor activity in various cancer cell lines, including breast, lung, and colon cancer. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.